D-Arginine D-Arginine D-arginine is a D-alpha-amino acid that is the D-isomer of arginine. It has a role as an EC 4.1.1.19 (arginine decarboxylase) inhibitor and a mouse metabolite. It is a D-alpha-amino acid and an arginine. It is a conjugate base of a D-argininium(1+). It is a conjugate acid of a D-argininate. It is an enantiomer of a L-arginine.
A D-α-amino acid that is the D-isomer of arginine (only the L-form is physiologically active).
D-Arginine is a natural product found in Homo sapiens with data available.
Brand Name: Vulcanchem
CAS No.: 157-06-2
VCID: VC21543780
InChI: InChI=1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m1/s1
SMILES: C(CC(C(=O)O)N)CN=C(N)N
Molecular Formula: C6H14N4O2
Molecular Weight: 174.20 g/mol

D-Arginine

CAS No.: 157-06-2

VCID: VC21543780

Molecular Formula: C6H14N4O2

Molecular Weight: 174.20 g/mol

* For research use only. Not for human or veterinary use.

D-Arginine - 157-06-2

Description

Pharmaceutical Development

D-Arginine is used in supplements aimed at improving blood flow and cardiovascular health, making it valuable for heart disease treatments. Its role in enhancing nitric oxide production supports vascular health by promoting vasodilation .

Sports Nutrition

Athletes use D-Arginine to enhance performance and recovery. It aids in nitric oxide production, which can improve endurance and reduce fatigue. This makes it a popular supplement among athletes seeking to boost their physical performance .

Cosmetic Industry

In the cosmetic industry, D-Arginine is incorporated into skincare products due to its potential to boost collagen production and improve skin elasticity. This appeals to consumers seeking anti-aging solutions .

Research on Metabolic Disorders

D-Arginine is studied for its effects on insulin sensitivity and glucose metabolism, providing insights into diabetes management and treatment strategies. Its impact on metabolic pathways could offer new avenues for managing metabolic disorders .

Neuroprotection

Investigations into the neuroprotective properties of D-Arginine suggest potential applications in treating neurodegenerative diseases, offering hope for conditions like Alzheimer’s and Parkinson’s .

Oral Drug Absorption

While D-Arginine itself is not primarily studied for oral drug absorption enhancement, research on cationic amino acids like arginine indicates their potential role in improving drug absorption. For instance, studies on other compounds have shown that cationic amino acids can enhance oral drug delivery by interacting with absorption enhancers .

Comparison with L-Arginine

L-Arginine, the naturally occurring form, is well-documented for its role in nitric oxide synthesis and its effects on cardiovascular health. D-Arginine, while less studied, offers similar benefits due to its structural similarity but is not as commonly used in biological processes.

Table 1: Applications of D-Arginine

ApplicationDescription
Pharmaceutical DevelopmentEnhancing blood flow and cardiovascular health
Sports NutritionImproving endurance and reducing fatigue through nitric oxide production
Cosmetic IndustryBoosting collagen production and improving skin elasticity
Metabolic Disorders ResearchStudying effects on insulin sensitivity and glucose metabolism
NeuroprotectionInvestigating potential treatments for neurodegenerative diseases
CAS No. 157-06-2
Product Name D-Arginine
Molecular Formula C6H14N4O2
Molecular Weight 174.20 g/mol
IUPAC Name (2R)-2-amino-5-(diaminomethylideneamino)pentanoic acid
Standard InChI InChI=1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m1/s1
Standard InChIKey ODKSFYDXXFIFQN-SCSAIBSYSA-N
Isomeric SMILES C(C[C@H](C(=O)O)N)CN=C(N)N
SMILES C(CC(C(=O)O)N)CN=C(N)N
Canonical SMILES C(CC(C(=O)O)N)CN=C(N)N
Physical Description Solid
Related CAS 61155-84-8
Reference Cellitti et al. D-Ornithine coopts pyrrolysine biosynthesis to make and insert pyrroline-carboxy-lysine. Nature Chemical Biology, doi: 10.1038/nchembio.586, published online 3 May 2011 http://www.nature.com/naturechemicalbiology
PubChem Compound 71070
Last Modified Aug 15 2023

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